Codaphniphylline

• Molecular Formula: C30H47NO3
• Molecular Weight: 469.7 g/mol
• InChI: InChI=1S/C30H47NO3/c1-19(2)21-9-13-27(4)20-8-15-29-12-6-7-22(29)30(27,25(21)31(29)17-20)16-10-23(32)26(3)18-33-28(5)14-11-24(26)34-28/h19-22,24-25H,6-18H2,1-5H3/t20-,21-,22-,24+,25+,26+,27?,28-,29-,30?/m0/s1
• InChIKey: REKWVHVBDQXQLB-SLXBUKRGSA-N

Codaphniphylline: A Daphniphyllum Alkaloid Reference Standard for Non-Cytotoxic Structure–Activity Studies

Codaphniphylline (CAS 14694-15-6) is a structurally complex pentacyclic alkaloid isolated from Daphniphyllum species, notably D. macropodum, D. oldhamii, and D. subverticillatum [1]. Characterized by a C30H47NO3 molecular formula and a 469.70 Da mass, it belongs to the daphniphylline-type alkaloid class distinguished by a fused polycyclic ring system containing a 2,8-dioxabicyclo[3.2.1]octane moiety [2]. While many Daphniphyllum alkaloids exhibit potent cytotoxicity, codaphniphylline is noted for its absence of measurable cytotoxic effects in standard tumor cell line panels, positioning it as a chemically complex yet biologically silent scaffold for comparative pharmacological profiling [3].

Daphniphyllum alkaloid structural elucidation and chemotaxonomy

C8 side-chain oxygenation and biosynthetic pathway studies

Plant species authentication and metabolic grid mapping

• [1] PubChem. Codaphniphylline. National Center for Biotechnology Information. CID 12303733. Accessed 2026. View Source
• [2] MedChemExpress. Codaphniphylline (HY-N3611) Technical Datasheet. View Source
• [3] Zhang, C.-R., et al. (2009). Alkaloids from the Leaves of Daphniphyllum subverticillatum. Journal of Natural Products, 72(9), 1669–1672. View Source

Why Daphniphyllum Alkaloids Cannot Be Interchanged: Evidence-Based Differentiation of Codaphniphylline

Daphniphyllum alkaloids, despite their shared biosynthetic origins, exhibit profound divergence in biological activity. For instance, within the same plant extract, daphnilongeridine displays potent cytotoxicity against multiple tumor cell lines (IC50 2.4–9.7 µM), while codaphniphylline shows no detectable activity in identical assays [1][2]. This functional dichotomy—even among structurally related congeners—renders generic substitution scientifically invalid. Furthermore, codaphniphylline's higher calculated LogP (5.4–6.1) relative to daphniphylline (LogP ~5.2) predicts different membrane partitioning behavior, a critical factor in cell-based assay design [3][4]. The compound's established total synthesis route [5] also provides a level of supply chain reproducibility not guaranteed for less-studied natural isolates. Therefore, selecting codaphniphylline must be driven by specific experimental requirements for a non-cytotoxic, synthetically accessible alkaloid scaffold with defined physicochemical parameters.

Side-chain oxygenation mismatch

The 2,8-dioxabicyclo[3.2.1]octane unit in codaphniphylline differs from the 6-oxabicyclo[3.2.1]octane motif in daphmacrine and daphmacropodine; target interaction profiles may not transfer.

C-11 hydroxylation alters interaction network

Absence of the C-11 hydroxyl group, present in 11-hydroxycodaphniphylline, modifies hydrogen-bonding capacity; biological readout and SAR context may differ significantly.

Chemical interconversion does not imply equivalence

Daphniphylline-to-codaphniphylline transformation is documented, but the two are distinct chemical entities (separate CAS numbers, spectral signatures); explicit procurement specification is required.

• [1] Zhang, C.-R., et al. (2009). Alkaloids from the Leaves of Daphniphyllum subverticillatum. Journal of Natural Products, 72(9), 1669–1672. View Source
• [2] CAS IR GRID. (2009). Alkaloids from the Leaves of Daphniphyllum subverticillatum (Record). Chinese Academy of Sciences Institutional Repository. View Source
• [3] PlantaeDB. Codaphniphylline. XlogP: 5.40. Accessed 2026. View Source
• [4] FoodDB. Showing Compound Daphniphylline (FDB002127). LogP (ChemAxon): 5.2. Accessed 2026. View Source
• [5] Heathcock, C. H., et al. (1995). Daphniphyllum Alkaloids. 16. Total Synthesis of (+)-Codaphniphylline. The Journal of Organic Chemistry, 60(5), 1120–1130. View Source

Codaphniphylline: Quantitative Differentiation from Daphniphyllum Alkaloid Analogs

Selective Absence of Cytotoxicity vs. Daphnilongeridine in Tumor Cell Panels

In a direct comparative study of alkaloids isolated from Daphniphyllum subverticillatum, daphnilongeridine (5) exhibited clear cytotoxicity across several tumor cell lines with IC50 values ranging from 2.4 to 9.7 µM and against HMEC human microvascular endothelial cells with an IC50 of 2.7 µM. In contrast, codaphniphylline, along with the majority of the 28 alkaloids tested, showed no quantifiable cytotoxic activity in the same assays [1]. This represents a qualitative, not merely quantitative, difference in biological phenotype.

HeLa cytotoxicity comparison

Cross-study comparable

IC50 ~16.0 μg/mL vs. 11-hydroxycodaphniphylline (reported lower IC50; >1.5× to >10× difference depending on assay conditions)

Supports cytotoxicity endpoint review

HeLa cell line; structure-activity distinction at C-11

Evidence Dimension	In vitro cytotoxicity (IC50)
Target Compound Data	No significant cytotoxicity detected
Comparator Or Baseline	Daphnilongeridine (IC50 2.4–9.7 µM against tumor cell lines; 2.7 µM against HMEC)
Quantified Difference	Qualitative difference: active vs. inactive
Conditions	Tumor cell lines and HMEC human microvascular endothelial cell line

Why This Matters

This differential activity profile allows researchers to use codaphniphylline as a non-cytotoxic scaffold for studying structure–activity relationships without confounding cytotoxic effects.

• [1] Zhang, C.-R., et al. (2009). Alkaloids from the Leaves of Daphniphyllum subverticillatum. Journal of Natural Products, 72(9), 1669–1672. View Source

Synthetic Accessibility via Established Total Synthesis Protocol

A total synthesis of (+)-codaphniphylline was reported by Heathcock et al. in 1995, employing a convergent strategy that begins with the Noyori asymmetric reduction of methyl 2-oxocyclopentanecarboxylate to yield the trans-β-hydroxy ester 16 with 93% enantiomeric excess [1]. This synthetic route contrasts with the scarcity of total syntheses for many other daphniphyllum alkaloids, which are often obtainable only by low-yield isolation from natural sources.

Cytotoxicity profile breadth

Class-level inference

Codaphniphylline IC50 ~16.0 μg/mL (HeLa); daphnilongeridine IC50 2.4–9.7 μM across multiple tumor cell lines and HMEC (2.7 μM)

Supports cell-model response comparison

Reported broader spectrum for daphnilongeridine; direct head-to-head data not available

Evidence Dimension	Synthetic route availability
Target Compound Data	Total synthesis reported (1995, J. Org. Chem.)
Comparator Or Baseline	Many Daphniphyllum alkaloids (e.g., calyciphylline-type) lack published total syntheses
Quantified Difference	Binary: synthesis exists vs. not reported
Conditions	Literature survey of total synthesis reports

Why This Matters

A validated total synthesis ensures a reproducible supply chain independent of plant biomass variability, which is critical for large-scale or long-term research programs.

• [1] Heathcock, C. H., et al. (1995). Daphniphyllum Alkaloids. 16. Total Synthesis of (+)-Codaphniphylline. The Journal of Organic Chemistry, 60(5), 1120–1130. View Source

Lipophilicity (LogP) Differentiation from Daphniphylline

Computational predictions indicate that codaphniphylline is more lipophilic than daphniphylline. Codaphniphylline's XLogP is reported as 5.40 [1] or 6.14 , while daphniphylline's predicted LogP values are lower at 5.2 (ChemAxon) and 4.33 (ALOGPS) [2]. This difference, though modest, suggests codaphniphylline may exhibit greater membrane partitioning and potentially higher non-specific binding in cellular assays.

C8 side-chain structural identity

Direct comparison

Codaphniphylline: 2,8-dioxabicyclo[3.2.1]octane unit; daphniphylline: 1,4-dimethyl-2,8-dioxabicyclo[3.2.1]octane framework

Distinct chemical entities for biosynthetic studies

Chemical interconversion confirmed; spectral signatures (NMR, IR, MS) differ

Evidence Dimension	Calculated partition coefficient (LogP)
Target Compound Data	XLogP 5.40; LogP 6.14 (predicted)
Comparator Or Baseline	Daphniphylline: LogP 5.2 (ChemAxon); 4.33 (ALOGPS)
Quantified Difference	ΔLogP ≈ 0.2–1.8 units (method-dependent)
Conditions	In silico prediction (ChemAxon, ALOGPS, XLogP algorithms)

Why This Matters

Lipophilicity differences inform compound selection for assays sensitive to non-specific binding or where passive membrane diffusion is a key variable.

• [1] PlantaeDB. Codaphniphylline. XlogP: 5.40. Accessed 2026. View Source
• [2] FoodDB. Showing Compound Daphniphylline (FDB002127). LogP (ChemAxon): 5.2; ALOGPS: 4.33. Accessed 2026. View Source

Predicted pKa and Ionization State at Physiological pH

The predicted acid dissociation constant (pKa) for codaphniphylline is 10.90 ± 0.70, indicating a basic nitrogen center that is predominantly protonated at physiological pH (7.4) . In comparison, daphniphylline's strongest basic pKa is predicted as 12.35 . The lower pKa of codaphniphylline suggests a slightly lower fraction of positively charged species at pH 7.4, which may influence solubility in aqueous media and interactions with negatively charged biomolecules.

Evidence Dimension	Predicted basic pKa
Target Compound Data	10.90 ± 0.70 (predicted)
Comparator Or Baseline	Daphniphylline: 12.35 (strongest basic pKa, ChemAxon)
Quantified Difference	ΔpKa ≈ 1.45
Conditions	In silico prediction (ChemAxon)

Why This Matters

Ionization state affects aqueous solubility and electrostatic interactions in biological systems; codaphniphylline's predicted pKa provides a distinct physicochemical handle for assay development.

Codaphniphylline: Targeted Research Applications Derived from Comparative Evidence

Non-Cytotoxic Scaffold for Structure–Activity Relationship (SAR) Studies of Daphniphyllum Alkaloids

Codaphniphylline serves as an ideal negative control and scaffold in SAR campaigns focused on the Daphniphyllum alkaloid family. Its confirmed lack of cytotoxicity in the same assays where daphnilongeridine exhibits potent activity (IC50 2.4–9.7 µM) allows researchers to isolate structural determinants of toxicity. This is supported by the direct comparative data from the 2009 Journal of Natural Products study [1]. The compound can be used to generate semisynthetic derivatives where cytotoxic pharmacophores are introduced, enabling clear attribution of biological effects.

Synthetic Methodology Development and Chemical Biology Probe Design

The availability of a published total synthesis route for (+)-codaphniphylline [1] makes it a superior choice over isolation-dependent analogs for programs requiring large quantities or designed structural modifications. Synthetic chemists can leverage the established convergent strategy as a platform for late-stage diversification, creating novel probe molecules with tailored physicochemical properties. This synthetic accessibility reduces lead times and cost variability compared to natural product isolation.

Physicochemical Profiling Studies on Alkaloid Membrane Partitioning

Codaphniphylline's distinct LogP range (5.40–6.14) relative to daphniphylline (LogP 5.2) makes it a useful comparator in studies of lipophilicity-driven membrane permeability and non-specific binding [1][2]. Researchers investigating the relationship between alkaloid structure and cellular uptake or subcellular localization can employ codaphniphylline as a defined, mid-lipophilic standard to calibrate assay conditions and interpret results from more potent but less well-characterized congeners.

Quality Control and Authentication of Daphniphyllum-Derived Herbal Materials

Given its reported occurrence in multiple Daphniphyllum species including D. macropodum and D. oldhamii [1], codaphniphylline can serve as a chemical marker for the authentication and standardization of herbal raw materials or extracts. Its well-defined spectral characteristics (NMR, MS) and availability as a high-purity reference standard (>98% by HPLC) [2] enable robust quantitative analysis in quality control workflows for botanicals.

Application

Selection Property

Validation Focus

C-11 and side-chain SAR studies

Baseline unmodified scaffold for cytotoxicity comparison

C-11 hydroxylation impact on cell-model response

Biosynthetic intermediacy and chemotaxonomy

Defined biosynthetic node from daphniphylline

C8 oxygenation enzymology and species authentication

Cytotoxicity screening assays

Reported moderate cytotoxicity response window

Assay sensitivity and detection range maintenance

Analytical reference standard

Well-characterized spectral data and purity profile

LC-MS method development for plant extracts

• [1] PubChem. Codaphniphylline. National Center for Biotechnology Information. CID 12303733. Accessed 2026. View Source
• [2] Biocrick. High Purity Codaphniphylline | CAS:14694-15-6 Guaranteed by HPLC,NMR,MS. View Source